N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H24N2O5S/c1-5-12-23-18-13-15(6-11-19(18)28-14-21(2,3)20(23)24)22-29(25,26)17-9-7-16(27-4)8-10-17/h5-11,13,22H,1,12,14H2,2-4H3
• InChI Key: MAJMFAFWSIXQPO-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OC)N(C1=O)CC=C)C
• Molecular Formula: C21H24N2O5S
• Molecular Weight: 416.5 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H24N2O5S and its molecular weight is 416.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

The compound is closely related to the class of proton pump inhibitors, like omeprazole, used in the treatment of gastric issues. A review focused on novel methods for the synthesis of omeprazole and pharmaceutical impurities of proton pump inhibitors, providing insights for researchers about the development of these inhibitors and their various pharmaceutical impurities. The synthesis processes for these compounds were observed to be short and simple, achieving expected yields. These synthesized impurities can be utilized as standard impurities for further studies in various aspects (Saini et al., 2019).

Environmental Chemistry and Industrial Applications

The compound is structurally related to brominated flame retardants, a class of chemicals widely used in consumer goods for fire resistance. A critical review summarized the occurrence of novel brominated flame retardants (NBFRs) in various environments, highlighting the need for more research on their occurrence, environmental fate, and toxicity. The study emphasized the presence of large knowledge gaps for many NBFRs, pointing out the lack of monitoring programs and the need for optimized analytical methods (Zuiderveen et al., 2020).

Applications in Material Science

The compound's structure is similar to other complex organic compounds used in material science, such as polymethyl methacrylate in plastic scintillators. A review on plastic scintillators based on polymethyl methacrylate discussed the scintillation properties of these materials with various luminescent dyes. The study showed that certain modifications in the conventional components do not alter the scintillation efficiency and optical transparency of the scintillators, thereby contributing to the field of radiation detection and measurement (Salimgareeva & Kolesov, 2005).

Organic Synthesis and Pharmacology

In the context of organic chemistry and pharmacology, the compound shares structural features with tetrahydrobenzo[b]pyrans, an important class of heterocyclic compounds. A review highlighted recent advances in the three-component cyclocondensation of dimedone with aldehydes and malononitrile for constructing tetrahydrobenzo[b]pyrans using organocatalysts. This study is significant for organic chemists and pharmacologists due to the importance of these heterocyclic compounds in the development of new pharmaceuticals and drug-candidate molecules (Kiyani, 2018).